Cas no 84292-15-9 (2-Hexenenitrile,4-methyl-2-propyl-)

• Product Name: 2-Hexenenitrile,4-methyl-2-propyl-
• CAS No: 84292-15-9
• MF: C₁₀H₁₇N
• MW: 151.24868273735
• CID: 726513
• PubChem ID: 6432956
• Update Time: 2025-04-19

2-Hexenenitrile,4-methyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexenenitrile,4-methyl-2-propyl-
• 4-methyl-2-propylhex-2-enenitrile
• 84292-15-9
• SCHEMBL7950382
• EINECS 282-695-2

• Inchi： 1S/C10H17N/c1-4-6-10(8-11)7-9(3)5-2/h7,9H,4-6H2,1-3H3/b10-7+
• InChI Key： FDOXDHROXPVCRZ-JXMROGBWSA-N
• SMILES： N#C/C(/CCC)=C/C(C)CC

Computed Properties

• Exact Mass: 151.1361
• Monoisotopic Mass: 151.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3.5

Experimental Properties

• Density: 0.836
• Boiling Point: 226.3°C at 760 mmHg
• Flash Point: 90.5°C
• Refractive Index: 1.445